Cas no 64861-67-2 (Propanenitrile, 3,3-dibutoxy-)
Propanenitrile, 3,3-dibutoxy- structure
Product name:Propanenitrile, 3,3-dibutoxy-
Propanenitrile, 3,3-dibutoxy- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3,3-dibutoxy-
- 3,3-dibutoxypropanenitrile
- SCHEMBL1880399
- 64861-67-2
- DTXSID30496533
-
- Inchi： InChI=1S/C11H21NO2/c1-3-5-9-13-11(7-8-12)14-10-6-4-2/h11H,3-7,9-10H2,1-2H3
- InChI Key： XHGFTCMTKSDVJK-UHFFFAOYSA-N
- SMILES： CCCCOC(CC#N)OCCCC
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.2Ų
- XLogP3: 2.3
Propanenitrile, 3,3-dibutoxy- Related Literature
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Xia Tong,Yves L. Dory,Martin Lepage,Yue Zhao Chem. Commun., 2013,49, 90-92
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Éva A. Enyedy,Maria Novak Dalton Trans., 2013,42, 6193-6202
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Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
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Guang-Tong Chen,Min Yang,Bing-Bing Chen,Yan Song,Wei Zhang,Yan Zhang Food Funct., 2016,7, 4628-4636
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Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562
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Karishma Tiwari,Monika Mishra,Vinod P. Singh RSC Adv., 2014,4, 27556-27564
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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